Cas no 2411235-41-9 (4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride)
4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride
- EN300-26613941
- Z3759296240
- 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride
- 2411235-41-9
- 4-(5,6-Dihydrofuro[2,3-d]pyrimidin-4-yl)piperazine-1-sulfonyl fluoride
-
- Inchi: 1S/C10H13FN4O3S/c11-19(16,17)15-4-2-14(3-5-15)9-8-1-6-18-10(8)13-7-12-9/h7H,1-6H2
- InChI Key: JNDDWLTXACTXAQ-UHFFFAOYSA-N
- SMILES: S(N1CCN(C2=C3C(=NC=N2)OCC3)CC1)(=O)(=O)F
Computed Properties
- Exact Mass: 288.06923963g/mol
- Monoisotopic Mass: 288.06923963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 84Ų
4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26613941-0.05g |
4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride |
2411235-41-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride
Comprehensive Overview of 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride (CAS No. 2411235-41-9)
4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride (CAS No. 2411235-41-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic molecules, featuring a furopyrimidine core linked to a piperazine scaffold. Its unique structure makes it a valuable intermediate for designing covalent inhibitors, particularly in targeting enzymes like proteases and kinases. Researchers are increasingly exploring its potential in fragment-based drug design due to its reactive sulfonyl fluoride group, which enables selective binding to active sites.
The growing interest in 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride aligns with the rising demand for covalent drug candidates in oncology and infectious diseases. Unlike traditional non-covalent inhibitors, covalent modifiers like this compound offer prolonged target engagement, a feature highly sought after in precision medicine. Recent studies highlight its utility in kinome profiling, where it aids in identifying novel binding pockets. Additionally, its furopyrimidine moiety contributes to enhanced solubility, addressing a common challenge in small-molecule drug development.
From a synthetic perspective, CAS No. 2411235-41-9 exemplifies advancements in click chemistry and bioorthogonal reactions. The sulfonyl fluoride group serves as a versatile handle for late-stage functionalization, enabling rapid diversification of lead compounds. This property is particularly relevant in high-throughput screening campaigns, where modularity is key. Furthermore, the compound’s stability under physiological conditions makes it a promising candidate for in vivo applications, bridging the gap between in vitro assays and clinical translation.
In the context of AI-driven drug discovery, 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride has emerged as a case study for machine learning-enabled SAR (structure-activity relationship) optimization. Computational models predict its compatibility with cysteine-targeting therapies, a hotspot in personalized oncology. The compound’s furopyrimidine core also aligns with trends in green chemistry, as it can be synthesized via catalytic methods minimizing waste. These attributes position it as a sustainable option for pharmaceutical manufacturing.
Beyond therapeutics, CAS No. 2411235-41-9 finds utility in chemical biology as a probe for studying enzyme mechanisms. Its sulfonyl fluoride group reacts selectively with nucleophilic residues, enabling activity-based protein profiling (ABPP). This application is pivotal in target deconvolution for complex diseases. Moreover, the compound’s fluorescence potential—when conjugated with imaging tags—supports diagnostic research, particularly in biomarker discovery.
As the scientific community pivots toward undruggable targets, 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride offers a template for tackling protein-protein interactions (PPIs). Its modular design allows for scaffold hopping, a strategy gaining traction in repurposing existing libraries. With patent landscapes evolving, this compound represents a strategic asset for IP-driven innovation in biotech and pharma sectors.
In summary, 4-{5H,6H-furo[2,3-d]pyrimidin-4-yl}piperazine-1-sulfonyl fluoride (CAS No. 2411235-41-9) epitomizes the convergence of medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications—from covalent inhibitor design to diagnostic probes—underscore its relevance in modern research. As drug discovery paradigms shift, this compound will likely remain at the forefront of innovative therapeutics.
2411235-41-9 (4-{5H,6H-furo2,3-dpyrimidin-4-yl}piperazine-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)